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Compound of Interest

Compound Name: Cedrenol

Cat. No.: B1202836

An aromatic sesquiterpene alcohol, cedrenol is a valued ingredient in the fragrance industry,
prized for its characteristic woody and sweet aroma reminiscent of cedarwood.[1] This
document provides detailed application notes and protocols for researchers, scientists, and
drug development professionals on the use of cedrenol as a fragrance ingredient in perfumery.

Physicochemical and Olfactory Properties

Cedrenol is a naturally occurring compound found in the essential oils of various coniferous
trees, particularly from the Cupressus (cypress) and Juniperus (juniper) genera.[1][2] Its
principal constituent, cedrol, is a significant contributor to the characteristic woody scent of
cedarwood oil.[1][3]

Table 1: Physicochemical Properties of Cedrenol
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Property Value Source(s)
Molecular Formula C15H240 [2]
Molecular Weight 222.37 g/mol [2]
CAS Number 77-53-2 (for Cedrol) [2]
Appearance C.olorles§ to' pale brown 3]

viscous liquid
Melting Point 86-87 °C (for Cedrol) [2]
Boiling Point 273 °C (for Cedrol) [2]
Density ~1.01 g/mL (for Cedrol) [2]
Flash Point 97.78 °C [4]
Solubility Insoluble in water; Soluble in 3]

ethanol and ether

Table 2: Olfactory Profile of Cedrenol

Olfactory Characteristic Description Source(s)
Odor Type Woody [4]

Odor Description

Cedarwood, woody, sweet, soft

[4]

Substantivity on blotter

400 hours at 100%

[4]

Typical Use Level

Up to 8% in fragrance

concentrate

[4]

Natural Occurrence and Concentration

Cedrenol, primarily as its isomer cedrol, is a major component of various cedarwood essential
oils. The concentration can vary depending on the species and geographical origin of the plant.

Table 3: Concentration of Cedrol in Different Cedarwood Oils
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Cedarwood Oil Source Cedrol Concentration (%) Source(s)

Juniperus virginiana (Virginia

16 - 25 [3]
Cedarwood)
Juniperus mexicana (Texas

~19 [2]
Cedarwood)
Chinese Cedarwood 8 (minimum) [5]

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
the Analysis of Cedrenol in Essential Oils

This protocol outlines a general method for the qualitative and quantitative analysis of
cedrenol in an essential oil sample.

Objective: To identify and quantify cedrenol in a given essential oil sample.

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

o HP-5MS capillary column (or equivalent)

e Helium carrier gas

» Essential oil sample

e Cedrenol standard

e Solvent (e.g., hexane or ethanol)

e Autosampler vials

Micropipettes

Procedure:

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK552536/
https://en.wikipedia.org/wiki/Cedrol
https://ecommons.cornell.edu/server/api/core/bitstreams/d00d6870-1b6e-4e2d-a9e8-9ee5a41048a0/content
https://www.benchchem.com/product/b1202836?utm_src=pdf-body
https://www.benchchem.com/product/b1202836?utm_src=pdf-body
https://www.benchchem.com/product/b1202836?utm_src=pdf-body
https://www.benchchem.com/product/b1202836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Sample Preparation: Prepare a 1% solution of the essential oil in the chosen solvent.
Prepare a series of standard solutions of cedrenol of known concentrations for calibration.

¢ GC-MS Parameters:

o

Injector Temperature: 250 °C
o Injection Volume: 1 uL
o Split Ratio: 50:1
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
o Oven Temperature Program:
» |nitial temperature: 60 °C, hold for 2 minutes.
» Ramp: Increase to 240 °C at a rate of 3 °C/min.
» Hold: Maintain at 240 °C for 10 minutes.
o MS Transfer Line Temperature: 280 °C
o lon Source Temperature: 230 °C
o Mass Range: m/z 40-400
o Data Analysis:

o lIdentify the cedrenol peak in the chromatogram by comparing its retention time and mass
spectrum with that of the cedrenol standard.

o Quantify the amount of cedrenol in the sample by creating a calibration curve from the
standard solutions and calculating the concentration based on the peak area of the
cedrenol in the sample.
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GC-MS Analysis Workflow

Protocol for Formulation of a Woody Eau de Toilette

This protocol provides a basic framework for incorporating cedrenol into a simple fragrance
formulation.

Objective: To create a stable and olfactorily pleasing woody Eau de Toilette.
Materials:

e Cedrenol

o Other essential oils and aroma chemicals (e.g., vetiver, sandalwood, bergamot)
o Perfumer's alcohol (denatured ethanol)

« Distilled water

e Glass beakers and stirring rods

o Graduated cylinders

 Filter paper

o Glass storage bottles
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Procedure:
o Fragrance Concentrate Preparation:

o Create the fragrance concentrate by blending the essential oils and aroma chemicals. A
suggested starting blend is:

Cedrenol: 15%

Vetiver oil: 10%

Sandalwood oil: 5%

Bergamot oil: 20%

Other modifiers and fixatives: 50%

o Allow the concentrate to mature for at least 48 hours.
e Dilution:
o For an Eau de Toilette, a typical fragrance concentrate percentage is 5-15%.
o Slowly add the fragrance concentrate to the perfumer's alcohol while stirring gently.
o Add a small amount of distilled water (typically 2-5%) to the mixture.
e Maceration and Filtration:

o Allow the mixture to macerate in a cool, dark place for several weeks to allow the scents to
meld and mature.

o After maceration, chill the solution and filter it through filter paper to remove any
precipitates.

e Bottling:

o Pour the finished Eau de Toilette into glass bottles and seal tightly.
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Skin Sensitization Assessment: In Vitro Skin
Sensitization Assay (OECD 442D)

This protocol is a generalized adaptation of the OECD Guideline 442D for assessing the skin
sensitization potential of a fragrance ingredient like cedrenol.

Objective: To determine the potential of cedrenol to induce skin sensitization through an in
vitro assay measuring the activation of the Keapl-Nrf2-ARE pathway in keratinocytes.

Materials and Equipment:

KeratinoSens™ cell line

e Cell culture medium and supplements

o Cedrenol test substance

» Positive and negative controls

o Luciferase assay reagent

e Luminometer

e 96-well plates

e CO:z2 incubator

Procedure:

e Cell Culture: Culture the KeratinoSens™ cells according to standard protocols.

o Exposure: Seed the cells in 96-well plates and expose them to a range of concentrations of
cedrenol for 48 hours. Include positive (e.g., cinnamaldehyde) and negative (e.g., lactic
acid) controls.

o Luciferase Assay: After the exposure period, lyse the cells and measure the luciferase
activity using a luminometer.
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o Data Analysis:

o Calculate the fold induction of luciferase activity for each concentration of cedrenol
compared to the vehicle control.

o Determine the ECL1.5 value, which is the concentration at which a 1.5-fold induction of
luciferase activity is observed.

o Asubstance is classified as a sensitizer if the EC1.5 value is less than or equal to 2000
MM,

Safety and Regulatory Information

Cedrenol and its primary source, cedarwood oil, have been reviewed for their toxicological and
dermatological effects when used as fragrance ingredients.[6]

Table 4: Toxicological Data for Cedrenol and Related Substances

Endpoint Test Substance Result Source(s)

Acute Oral Toxicity

Cedrenol LD50 > 5000 mg/kg [4]
(Rat)
Acute Dermal Toxicity
) Cedrenol LD50 > 5000 mg/kg [4]
(Rabbit)
Skin Irritation (Human 8% solution of No irritation or )
Patch Test) Cedrenol sensitization

2 out of 20 individuals
) o showed a reaction in
Skin Sensitization Cedrol ] [2]
one study, none in a

subsequent test.

The International Fragrance Association (IFRA) sets standards for the safe use of fragrance
ingredients.[7] While cedrenol itself is not currently restricted, related components of
cedarwood oil, such as cedrene, are.[8] It is crucial to adhere to the latest IFRA amendments
and local regulations when formulating with cedrenol.
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Olfactory Signaling Pathway

The perception of odorants like cedrenol begins with the interaction of the molecule with
specific Olfactory Receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal
epithelium. While the specific receptor for cedrenol has not been definitively identified, the
general olfactory signaling cascade is well-understood. For instance, a related sesquiterpene,
a-cedrene, has been shown to activate the olfactory receptor OR10J5.[9]
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Generalized Olfactory Signaling Pathway
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Stability Testing Workflow

Ensuring the stability of a fragrance ingredient like cedrenol within a final product is critical for
product quality and longeuvity.

Protocol Design

Define Parameters (Temp, Light, Humidity) Select Final Packaging
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Fragrance Stability Testing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Use of Cedrenol as a fragrance ingredient in
perfumery]. BenchChem, [2025]. [Online PDF]. Available at:
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in-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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